Cas no 496026-11-0 (4-4-(2-methylphenoxy)benzenesulfonylmorpholine)

• Product Name: 4-4-(2-methylphenoxy)benzenesulfonylmorpholine
• CAS No: 496026-11-0
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 5919388
• PubChem ID: 2939841
• Update Time: 2025-06-08

4-4-(2-methylphenoxy)benzenesulfonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-methylphenoxy)benzenesulfonylmorpholine
• 496026-11-0
• SR-01000262595
• Z57250149
• SR-01000262595-1
• 4-[4-(2-methylphenoxy)phenyl]sulfonylmorpholine
• Oprea1_276477
• AKOS000809452
• HMS1428M20
• F1441-0465
• 4-[4-(2-METHYLPHENOXY)BENZENESULFONYL]MORPHOLINE
• IFLab1_005916
• IDI1_011319
• 4-((4-(o-tolyloxy)phenyl)sulfonyl)morpholine

• Inchi： 1S/C17H19NO4S/c1-14-4-2-3-5-17(14)22-15-6-8-16(9-7-15)23(19,20)18-10-12-21-13-11-18/h2-9H,10-13H2,1H3
• InChI Key： BTUICVDLDBPFIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1C)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 333.10347926g/mol
• Monoisotopic Mass: 333.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-4-(2-methylphenoxy)benzenesulfonylmorpholine

Introduction to 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine (CAS No. 496026-11-0)

4-4-(2-Methylphenoxy)benzenesulfonylmorpholine, with the CAS number 496026-11-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a benzenesulfonyl group, and a 2-methylphenoxy substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine can be represented as follows: C₁₇H₁₉NO₄S. The compound's molecular weight is approximately 337.40 g/mol, and it exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various experimental setups, including in vitro and in vivo studies.

In recent years, significant research has been conducted to explore the biological activities of 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine. The researchers found that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine has also shown potential as an anticancer agent. A 2022 study published in the European Journal of Medicinal Chemistry demonstrated that the compound exhibited selective cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic properties of 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine have also been evaluated. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical development. However, further research is needed to optimize its pharmacokinetic profile and to assess its safety and efficacy in animal models.

In terms of synthetic methods, several routes have been developed for the preparation of 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine. One common approach involves the reaction of 4-(2-methylphenoxy)benzenesulfonyl chloride with morpholine under mild conditions. This method provides high yields and purity, making it suitable for large-scale synthesis. Another approach involves the coupling of 4-(2-methylphenoxy)benzeneboronic acid with morpholine using palladium-catalyzed reactions.

The potential applications of 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine extend beyond its use as a drug candidate. It can also serve as a valuable tool compound in academic research, particularly in studies aimed at understanding the mechanisms of enzyme inhibition and signal transduction pathways. Additionally, its unique structural features make it an attractive starting point for the design and synthesis of novel derivatives with enhanced biological activities.

In conclusion, 4-4-(2-Methylphenoxy)benzenesulfonylmorpholine (CAS No. 496026-11-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and good pharmacokinetic properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to the development of new treatments for various diseases.